6-Amino-5-iodo-2-(methylthio)nicotinonitrile

• Molecular Formula: C7H6IN3S
• Molecular Weight: 291.11 g/mol
• IUPAC Name: 6-amino-5-iodo-2-methylsulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C7H6IN3S/c1-12-7-4(3-9)2-5(8)6(10)11-7/h2H,1H3,(H2,10,11)
• InChI Key: ONGQTMGRJGAOHG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C(C=C1C#N)I)N

Description

6-Amino-5-iodo-2-(methylthio)nicotinonitrile is a useful research compound. Its molecular formula is C7H6IN3S and its molecular weight is 291.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.75 g (1.5 eq) of silver sulfate and 2.85 g (1.4 eq) of iodine are added successively to a solution of 1.32 g (8.02 mmol) of 6-amino-2-(methylthio)nicotinonitrile in 65 ml of ethanol. The reaction medium is stirred at room temperature for 3 hours. The solid is filtered and the residue rinsed thoroughly with methanol. The filtrate is evaporated and redissolved in ethyl acetate. The organic phase is washed with water three times, dried on magnesium sulfate and evaporated to yield 1.89 g (81%) of 6-amino-5-iodo-2-(methylthio)nicotinonitrile in the form of a brown powder.